5-Bromo-4-chloro-2,6-diphenylpyrimidine

• CAS No.: 40780-01-6
• Molecular Formula: C16H10BrClN2
• Molecular Weight: 345.62g/mol
• IUPAC Name: 5-bromo-4-chloro-2,6-diphenylpyrimidine
• InChI: InChI=1S/C16H10BrClN2/c17-13-14(11-7-3-1-4-8-11)19-16(20-15(13)18)12-9-5-2-6-10-12/h1-10H
• InChI Key: NXQCAGHYCYAXFJ-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C2=C(C(=NC(=N2)C3=CC=CC=C3)Cl)Br

Description

5-Bromo-4-chloro-2,6-diphenylpyrimidine is a halogenated pyrimidine derivative characterized by a central pyrimidine ring substituted with bromine (at position 5), chlorine (position 4), and phenyl groups (positions 2 and 6). This compound’s structural features confer unique electronic and steric properties, making it a valuable intermediate in organic synthesis, particularly in cross-coupling reactions and pharmaceutical development.

Comparison with Similar Compounds

Comparison with Structurally Similar Pyrimidine Derivatives

Substituent Variations: Methoxy vs. Phenyl Groups

Compound A : 5-Bromo-4-chloro-2,6-dimethoxypyrimidine (CAS: 42362-16-3)

• Molecular Formula : C₆H₆BrClN₂O₂
• Molecular Weight : 253.48 g/mol
• Substituents : Methoxy (-OCH₃) groups at positions 2 and 6.
• Applications : Used in organic synthesis; its electron-donating methoxy groups enhance reactivity in electrophilic substitutions .

Compound B : 5-Bromo-4-chloro-2,6-dimethylpyrimidine (CAS: 69696-35-1)

• Molecular Formula : C₆H₆BrClN₂
• Molecular Weight : 221.48 g/mol
• Substituents : Methyl (-CH₃) groups at positions 2 and 6.

Target Compound : 5-Bromo-4-chloro-2,6-diphenylpyrimidine

• Substituents : Phenyl (-C₆H₅) groups at positions 2 and 6.
• Key Differences : The phenyl groups introduce significant steric bulk and π-π stacking capabilities, which are advantageous in materials science or as ligands in catalytic systems. The molecular weight is expected to exceed 300 g/mol, higher than Compounds A and B.

Halogen Positioning and Electronic Effects

Compound C : 4-Bromo-2,6-diphenylpyrimidine (CAS: 40734-24-5)

• Substituents : Bromine at position 4 (vs. 5 in the target compound).
• Impact : Halogen positioning alters electron distribution. Bromine at position 4 may deactivate the pyrimidine ring differently, affecting its reactivity in cross-coupling reactions .

Compound D : 4,6-Dichloro-5-methoxypyrimidine

• Substituents : Chlorine at positions 4 and 6, methoxy at position 3.
• Structural Insights: Crystal structure analysis reveals intermolecular Cl···N interactions (3.094–3.100 Å), stabilizing the lattice. Such interactions are less pronounced in the target compound due to phenyl group steric effects .